Cas no 1171924-98-3 (2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester)
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester
-
- MDL: MFCD12546853
- Inchi: 1S/C24H20O3/c1-27-24(26)23-16(9-6-12-22(23)25)13-14-21-19-10-4-2-7-17(19)15-18-8-3-5-11-20(18)21/h2-12,15,25H,13-14H2,1H3
- InChI Key: PNCQRYXRARFHCJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1C(=O)OC)CCC1C2C=CC=CC=2C=C2C=CC=CC=12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 482
- Topological Polar Surface Area: 46.5
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465522-10 mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 10mg |
€75.00 | 2023-07-18 | |
| abcr | AB465522-50 mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 50mg |
€189.00 | 2023-07-18 | |
| abcr | AB465522-100 mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 100MG |
€299.00 | 2023-07-18 | |
| abcr | AB465522-10mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 10mg |
€75.00 | 2025-04-22 | |
| abcr | AB465522-50mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 50mg |
€189.00 | 2025-04-22 | |
| abcr | AB465522-100mg |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; . |
1171924-98-3 | 95% | 100mg |
€299.00 | 2025-04-22 |
2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester
Research Update on 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester (CAS: 1171924-98-3)
The compound 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester (CAS: 1171924-98-3) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this anthracene-derived small molecule, with particular focus on its biochemical interactions, pharmacological properties, and emerging applications in drug discovery.
Recent studies have elucidated the photophysical characteristics of this compound, demonstrating significant fluorescence properties that make it valuable as a molecular probe. The extended π-conjugation system resulting from the anthracene moiety contributes to its strong absorption in the visible spectrum (λmax ≈ 420 nm) and emission in the blue-green region (λem ≈ 480 nm). These optical properties have been exploited in developing fluorescence-based assays for monitoring enzymatic activity, particularly in studies of esterase and hydrolase enzymes.
From a pharmacological perspective, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits moderate inhibitory activity against several cancer-related protein targets, including topoisomerase II and certain protein kinases. Molecular docking studies suggest that the planar anthracene group facilitates intercalation with DNA, while the ester moiety contributes to binding interactions with enzyme active sites. These findings position the compound as a promising scaffold for developing novel anticancer agents.
In drug delivery applications, the compound's amphiphilic nature (combining hydrophobic anthracene and hydrophilic carboxylate groups) has been utilized in nanoparticle formulations. A recent study in ACS Nano demonstrated its effectiveness as a stabilizer for drug-loaded polymeric nanoparticles, where it not only provides structural support but also enables real-time tracking of nanoparticle distribution through its intrinsic fluorescence.
Current challenges in working with this compound include its limited solubility in aqueous media and moderate stability under physiological conditions. However, recent synthetic modifications reported in Organic & Biomolecular Chemistry have addressed these issues through structural derivatization, particularly at the 6-hydroxy position, leading to improved pharmacokinetic properties while maintaining the core biological activity.
Ongoing research directions include exploring its potential as a theranostic agent (combining therapeutic and diagnostic functions) and investigating structure-activity relationships through systematic modification of both the anthracene and benzoic acid ester moieties. The compound's unique combination of spectroscopic properties and biological activity continues to make it a valuable tool in chemical biology research and drug discovery efforts.
1171924-98-3 (2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)